Cas no 69831-14-7 (Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-)

Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)- structure
69831-14-7 structure
Product Name:Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-
CAS No:69831-14-7
MF:C8H9Cl3O
MW:227.515459775925
CID:391262
PubChem ID:10966240
Update Time:2025-04-19

Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-
    • (1R,3R)-3<wbr>
    • cycloprop<wbr>
    • LogP
    • (1R)-cis-2,2-dimethyl-3-(2,2-dichlorovinyl)cyclopropanecarbonyl chloride
    • SCHEMBL8407543
    • CHLAOFANYRDCPD-NJGYIYPDSA-N
    • DTXSID5074925
    • Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (1R,3R)-
    • 69831-14-7
    • Inchi: 1S/C8H9Cl3O/c1-8(2)4(3-5(9)10)6(8)7(11)12/h3-4,6H,1-2H3/t4-,6-/m0/s1
    • InChI Key: CHLAOFANYRDCPD-NJGYIYPDSA-N
    • SMILES: ClC([C@@H]1[C@H](/C=C(\Cl)/Cl)C1(C)C)=O

Computed Properties

  • Exact Mass: 225.97207
  • Monoisotopic Mass: 225.971898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.424
  • Boiling Point: 242.353°C at 760 mmHg
  • Flash Point: 98.894°C
  • Refractive Index: 1.581
  • PSA: 17.07
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent